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Compound of Interest

Compound Name: Vat Red 10

Cat. No.: B1668950 Get Quote

Topic: Vat Red 10: Molecular Properties, Biological Interactions, and Experimental Protocols

Content Type: An in-depth technical guide or whitepaper on the core.

Audience: Researchers, scientists, and drug development professionals.

Abstract
Vat Red 10, an anthraquinone-based vat dye, is primarily utilized in the textile industry for its

vibrant and durable coloration. Beyond its industrial applications, this compound presents

areas of interest for researchers in microbiology, toxicology, and potentially as a fluorescent

agent. This guide provides a comprehensive overview of the molecular and physical properties

of Vat Red 10, detailed experimental protocols for its microbial degradation, and discusses its

toxicological profile, including reported mutagenicity. While its role in specific biological

signaling pathways is not documented, its interactions with microbial systems and its potential

as a fluorescent dye warrant further investigation.

Core Molecular and Physical Properties
Vat Red 10 is a complex organic molecule with the following key characteristics. The

quantitative data is summarized in Table 1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1668950?utm_src=pdf-interest
https://www.benchchem.com/product/b1668950?utm_src=pdf-body
https://www.benchchem.com/product/b1668950?utm_src=pdf-body
https://www.benchchem.com/product/b1668950?utm_src=pdf-body
https://www.benchchem.com/product/b1668950?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₂₉H₁₄N₂O₅[1][2]

Molecular Weight 470.43 g/mol [1][3][4]

CAS Number 2379-79-5

Appearance Deep red powder

Solubility Insoluble in water

Biological Activity and Toxicology
Microbial Degradation
Vat Red 10, due to its fused aromatic structure, is resistant to degradation. However, studies

have demonstrated its decolorization through microbial action. Specifically, Pseudomonas

desmolyticum and Galactomyces geotrichum have been shown to oxidatively degrade this dye.

This process is of significant interest for bioremediation of textile industry effluents.

Toxicological Profile
Anthraquinone dyes, the class to which Vat Red 10 belongs, have been noted as potentially

carcinogenic and mutagenic. A Material Safety Data Sheet (MSDS) for Vat Red 10 indicates

that mutagenicity data has been reported for the compound. This is a critical consideration for

handling and for any potential application in biological systems. Acute effects may include

irritation to the eyes, skin, and respiratory tract.

Experimental Protocols
Microbial Decolorization of Vat Red 10
This protocol is adapted from the methodology described by Gurav et al. (2011).

Objective: To achieve microbial decolorization of Vat Red 10 using Pseudomonas

desmolyticum or Galactomyces geotrichum.

Materials:
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Vat Red 10 dye

Cultures of Pseudomonas desmolyticum (NCIM 2112) or Galactomyces geotrichum (MTCC

1360)

Minimal liquid base medium

Glucose

Sterile 250 ml Erlenmeyer flasks

Rotary shaker

Spectrophotometer

Procedure:

Microbial Adaptation: As Vat Red 10 is soluble at an alkaline pH of 9, the microbial cultures,

which typically grow at pH 7, must be adapted. This is achieved by progressively growing the

organisms in media with increasing pH, supplemented with 1% glucose.

Medium Preparation: Prepare a minimal liquid base medium containing 0.01% Vat Red 10
and 1% glucose. Dispense 100 ml of this medium into 250 ml Erlenmeyer flasks and sterilize

by autoclaving.

Inoculation: Inoculate the sterile medium with 1 ml of a microbial suspension containing

approximately 120x10⁶ cells.

Incubation: Incubate the flasks on a rotary shaker at 120 rpm and a temperature of 25°C for

a period of up to 23 days.

Decolorization Measurement: At regular intervals (e.g., every 7 days), measure the

decolorization by assessing the decrease in absorbance at the maximum wavelength for Vat
Red 10 (530 nm) using a spectrophotometer. A control flask without microbial inoculation

should be used as a baseline.
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Signaling Pathways and Other Potential
Applications
Signaling Pathways
Currently, there is no available scientific literature detailing the direct involvement of Vat Red 10
in specific cellular signaling pathways.

Fluorescent Properties
Vat Red 10 is classified as a fluorescent dye. However, specific protocols for its application as

a fluorescent probe in biological research, such as in fluorescence microscopy or flow

cytometry, are not readily available. General principles of fluorescence spectroscopy would

apply, but excitation and emission spectra, quantum yield, and photostability in biological media

would need to be empirically determined.

Visualizations
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Experimental Workflow for Microbial Decolorization of Vat Red 10
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Caption: Workflow for the microbial decolorization of Vat Red 10.
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Conclusion
Vat Red 10 is a well-characterized dye with a defined molecular structure. While its primary use

is industrial, its interactions with biological systems, particularly microorganisms, and its

reported mutagenicity, make it a subject of interest for environmental and toxicological

research. The provided experimental protocol for microbial decolorization offers a basis for

further studies in bioremediation. Future research could focus on elucidating the specific

mechanisms of its mutagenicity and exploring its potential as a fluorescent tool, for which

detailed application protocols are currently lacking.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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